Cas no 172854-67-0 (3-[[(2R,3S,4S,5R,6S)-6-[5,7-Dihydroxy-2-[4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxymethyl]oxan-2-yl]oxy]phenyl]chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid)

• Product Name: 3-[[(2R,3S,4S,5R,6S)-6-[5,7-Dihydroxy-2-[4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxymethyl]oxan-2-yl]oxy]phenyl]chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
• CAS No: 172854-67-0
• MF: C₆₆H₇₅O₃₉
• MW: 1492.27832436562
• CID: 215837
• Update Time: 2024-03-01

3-[[(2R,3S,4S,5R,6S)-6-[5,7-Dihydroxy-2-[4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxymethyl]oxan-2-yl]oxy]phenyl]chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,2-[3,5-bis[[6-O-[(2E)-3-[4-(b-D-glucopyranosyloxy)phenyl]-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4-hydroxyphenyl]-3-[[6-O-(carboxyacetyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-,inner salt (9CI)
• TernatinA 3
• 1-Benzopyrylium,2-[3,5-bis[[6-O-[(2E)-3-[4-(b-D-glucopyranosyloxy)phenyl]-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4-hydroxy
• 1-Benzopyrylium,2-[3,5-bis[[6-O-[(2E)-3-[4-(b-D-glucopyranosyloxy)phenyl]-1-oxo-2-propenyl]-b-D-glucopyranosyl]oxy]-4-hydroxyphenyl]-3-[[6-O-(carboxyacetyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-,inne
• Ternatin A 3
• 3-[[(2R,3S,4S,5R,6S)-6-[5,7-Dihydroxy-2-[4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E
• 3-[[(2R,3S,4S,5R,6S)-6-[5,7-Dihydroxy-2-[4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxymethyl]oxan-2-yl]oxy]phenyl]chromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid

• Inchi： 1S/C66H74O39/c67-19-36-46(77)51(82)56(87)62(101-36)95-28-7-1-24(2-8-28)5-11-42(73)92-21-38-48(79)53(84)58(89)64(103-38)98-33-13-26(61-35(17-30-31(70)15-27(69)16-32(30)97-61)100-66-60(91)55(86)50(81)40(105-66)23-94-44(75)18-41(71)72)14-34(45(33)76)99-65-59(90)54(85)49(80)39(104-65)22-93-43(74)12-6-25-3-9-29(10-4-25)96-63-57(88)52(83)47(78)37(20-68)102-63/h1-17,36-40,46-60,62-68,77-91H,18-23H2,(H3-,69,70,71,72,76)/p+1/b11-5+,12-6+/t36-,37-,38-,39-,40-,46-,47-,48-,49-,50-,51+,52+,53+,54+,55+,56-,57-,58-,59-,60-,62-,63-,64-,65-,66-/m1/s1
• InChI Key： MVIFHGNGLIHLJI-ICFZXNGXSA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)O)O)O)OC1C=C(C=C(C=1O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=CC=2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)=O)O1)O)O)O)C1C(=CC2C(=CC(=CC=2[O+]=1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CC(=O)O)=O)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 105
• Rotatable Bond Count: 28
• Complexity: 2700
• Topological Polar Surface Area: 614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin 3p-O-6-p-coumaroyl glycosides